N-(2,6-dimethyl-3-nitrophenyl)acetamide

• IUPAC Name: N-(2,6-dimethyl-3-nitrophenyl)acetamide
• InChI: InChI=1S/C10H12N2O3/c1-6-4-5-9(12(14)15)7(2)10(6)11-8(3)13/h4-5H,1-3H3,(H,11,13)
• InChI Key: UNIUJJXVDIYVQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)[N+](=O)[O-])C)NC(=O)C
• Molecular Formula: C10H12N2O3
• DSSTOX Substance ID: DTXSID40279132
• Molecular Weight: 208.21 g/mol
• CAS RN: 5416-12-6

Description

N-(2,6-dimethyl-3-nitrophenyl)acetamide (N2,6-DMNPA) is a synthetic compound with a wide range of applications in scientific research. It is a nitrophenylacetamide derivative that can be used as a reagent, a reactant, or a catalyst in various organic synthesis reactions. N2,6-DMNPA is notable for its ability to form a stable, non-volatile nitro-substituted anion that is suitable for use in a variety of applications. It is also used as a starting material in the synthesis of a range of other compounds.

Scientific Research Applications

Non-Linear Optical Properties and Material Science

N-(2,6-dimethyl-3-nitrophenyl)acetamide and its derivatives have garnered interest in the field of non-linear optical (NLO) materials. These compounds exhibit potential for various applications due to their optical properties. For instance, 3-Nitro­acetanilide, a related compound, is known to be an organic NLO material, crystallizing in a specific monoclinic system (Mahalakshmi, Upadhyaya, & Row, 2002). Similarly, certain derivatives of the compound like 2-amino derivatives of 5-nitrophenylacetamide have been investigated for their potential as NLO materials, although some were found inappropriate for NLO applications due to their crystallization in centrosymmetric space groups (Clark et al., 2000).

Bioactive Properties and Microbial Interactions

This compound derivatives have also shown bioactive properties. One study noted the production of certain N-(2-hydroxyphenyl)acetamides and derived oligomers when incubating specific microorganisms with 2-acetamido-phenol. These compounds demonstrated bioactivity, with N-(2-hydroxy-5-nitrophenyl) acetamide eliciting alterations in the expression profile of several genes in Arabidopsis thaliana (Girel et al., 2022).

Synthetic Applications in Dye and Drug Production

In the realm of synthetic chemistry, this compound derivatives play a crucial role as intermediates in the production of various dyes and drugs. For instance, the study of the current dye intermediate market has led to the discovery and synthesis of unique compounds through the manipulation of this compound derivatives (Drabina et al., 2009). Similarly, the catalytic hydrogenation of these compounds has been studied for the green synthesis of important intermediates in dye production (Zhang, 2008).

Synthesis routes and methods I

Procedure details

To a mixture of 30.1 g of N-acetyl-2,6-xylidine (0.18 mole) and 40 ml of acetic acid (0.70 mole) was added gradually 80 ml of concentrated sulfuric acid (0.50 mole) with stirring under ice-cooling. Then, to the mixture was added slowly 10 ml of fuming nitric acid (0.24 mole) in a manner such that the temperature of the reaction mixture did not exceed 10° C. The reaction mixture was returned to room temperature and, after stirring for 2 hours, poured onto ice. The resulting crystalline precipitate was collected by filtration and recrystallized from ethanol to give 35.5 g (92%) of the title compound (m.p. 171°-173° C.; pale yellow needles).

Synthesis routes and methods II

Procedure details

N-(2,6-dimethylphenyl)acetamide (10 g, 60 mmol, 1.0 eq) was dissolved in a mixture of H2SO4 (40 mL) and acetic acid (20 mL) at 0° C. A mixture of HNO3 (10 mL) and H2SO4 (8 mL) was added dropwise with stirring. The reaction was allowed to warm to room temperature and stirred for a further 1 h. The reaction was quenched by pouring into ice water, and the solid that formed collected by filtration to give the title compound as a yellow solid (12 g, 94%).